Cas no 1894101-97-3 (Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]-)

• Product Name: Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]-
• CAS No: 1894101-97-3
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• MDL: MFCD32666493
• CID: 4780906
• Update Time: 2025-07-15

Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]-

• MDL： MFCD32666493
• Inchi： 1S/C12H9ClN2O3/c13-9-3-1-8(2-4-9)12-14-5-10(6-15-12)18-7-11(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： LSWUIDVYDQWNRX-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CN=C(C2=CC=C(Cl)C=C2)N=C1

Additional information on Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]-

Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- (CAS No. 1894101-97-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- (CAS No. 1894101-97-3), is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research tools. The structure of this molecule, featuring a pyrimidine core linked to a phenyl ring and an acetoxy group, makes it a versatile intermediate in synthetic chemistry.

The CAS No. 1894101-97-3 serves as a unique identifier for this compound, ensuring precise classification and referencing in scientific literature and databases. Its chemical formula, C₁₂H₉ClN₂O₃, underscores its complex composition and the potential for diverse chemical interactions. In recent years, researchers have been exploring the pharmacological properties of this compound, particularly its role as a precursor in the synthesis of bioactive molecules.

One of the most compelling aspects of Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- is its potential application in drug discovery. The pyrimidine moiety is a common structural feature in many pharmacologically active compounds, including antiviral and anticancer agents. The presence of a chlorophenyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

In recent studies, researchers have been leveraging this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The acetoxy group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, modifications at this position can influence receptor binding affinity and metabolic stability, critical factors in drug design.

The synthesis of Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These techniques highlight the compound's significance in modern synthetic chemistry and its role as a building block for more complex molecules.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic effects. Preliminary studies suggest that certain analogs may exhibit inhibitory activity against kinases and other enzymes implicated in disease progression. This has spurred interest among academic researchers and pharmaceutical companies alike, leading to collaborative efforts aimed at optimizing its pharmacological profile.

Beyond its pharmaceutical applications, Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- also finds utility in biochemical research. Its structural complexity makes it a valuable tool for studying enzyme-substrate interactions and developing enzyme inhibitors. Researchers use this compound to probe the mechanisms of various metabolic pathways, contributing to a deeper understanding of biological processes at the molecular level.

The development of high-throughput screening methods has further enhanced the utility of this compound in drug discovery. By integrating it into automated screening platforms, researchers can rapidly assess its interaction with a wide range of biological targets. This approach accelerates the identification of lead compounds that can be refined into viable therapeutics.

The environmental impact of synthesizing and utilizing Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- is also a consideration in modern research practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at making drug development more environmentally responsible.

In conclusion, Acetic acid, 2-[[2-(4-chlorophenyl)-5-pyrimidinyl]oxy]- (CAS No. 1894101-97-3) represents a significant advancement in chemical synthesis and pharmaceutical research. Its unique structure and diverse applications make it a cornerstone in the development of novel therapeutic agents and biochemical tools. As research continues to uncover new possibilities for this compound, its importance is likely to grow further within the scientific community.